Cas no 885699-90-1 (1-(1,3-thiazol-2-ylmethyl)piperazine)

• Product Name: 1-(1,3-thiazol-2-ylmethyl)piperazine
• CAS No: 885699-90-1
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• CID: 1120474
• PubChem ID: 53440446
• Update Time: 2025-04-20

1-(1,3-thiazol-2-ylmethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-thiazolylmethyl)-Piperazine
• 1-(2-thiazolylmethyl)Piperazine
• 1-THIAZOL-2-YLMETHYL-PIPERAZINE
• 2-(piperazin-1-ylmethyl)-1,3-thiazole
• F2158-0295
• EN300-1243695
• CS-0267602
• starbld0048982
• 2-(piperazin-1-ylmethyl)thiazole
• AKOS010768089
• 885699-90-1
• NEPNZBBYKHIRKO-UHFFFAOYSA-N
• SCHEMBL211751
• DTXSID50702582
• 1-[(1,3-Thiazol-2-yl)methyl]piperazine
• 1-(1,3-thiazol-2-ylmethyl)piperazine
• DB-328443

• Inchi： 1S/C8H13N3S/c1-4-11(5-2-9-1)7-8-10-3-6-12-8/h3,6,9H,1-2,4-5,7H2
• InChI Key： NEPNZBBYKHIRKO-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CN1CCNCC1

Computed Properties

• Exact Mass: 183.083
• Monoisotopic Mass: 183.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.4A^2
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines